Cas no 648895-58-3 (Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]-)

Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]- structure
648895-58-3 structure
Product Name:Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]-
CAS No:648895-58-3
MF:C21H28N4O2S
MW:400.537623405457
CID:413287
PubChem ID:71378151
Update Time:2025-04-19

Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]-
    • 1-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-4-pyridin-2-ylpiperazine
    • 648895-58-3
    • 1-[1-(4-Methylbenzene-1-sulfonyl)piperidin-4-yl]-4-(pyridin-2-yl)piperazine
    • DTXSID90800773
    • Inchi: 1S/C21H28N4O2S/c1-18-5-7-20(8-6-18)28(26,27)25-12-9-19(10-13-25)23-14-16-24(17-15-23)21-4-2-3-11-22-21/h2-8,11,19H,9-10,12-17H2,1H3
    • InChI Key: GMCVTPJNXIAHSS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCC(CC1)N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 400.19354
  • Monoisotopic Mass: 400.19329732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 65.1Ų

Experimental Properties

  • PSA: 56.75

Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-[4-(2-pyridinyl)-1-piperazinyl]- Related Literature

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